Cas no 1879492-17-7 (1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine)

• Product Name: 1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine
• CAS No: 1879492-17-7
• MF: C₁₀H₁₀F₅N
• MW: 239.185120105743
• CID: 6422473
• PubChem ID: 165643588
• Update Time: 2025-06-20

1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine
• EN300-1930840
• 1879492-17-7
• 1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine

• Inchi： 1S/C10H10F5N/c11-9(12)8(16)5-6-3-1-2-4-7(6)10(13,14)15/h1-4,8-9H,5,16H2
• InChI Key： FMQAZVOADATIFZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1C(F)(F)F)N)F

Computed Properties

• Exact Mass: 239.07334013g/mol
• Monoisotopic Mass: 239.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine

Professional Introduction to Compound with CAS No. 1879492-17-7 and Product Name: 1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine

Compound with the CAS number 1879492-17-7 and the product name 1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both difluoro and trifluoromethyl substituents in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The molecular structure of 1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine consists of a propylamine backbone modified with a difluoro group at the 1-position and a trifluoromethyl substituted phenyl ring at the 3-position. This configuration not only enhances the compound's lipophilicity but also introduces fluorine atoms, which are known for their ability to modulate metabolic stability and binding affinity in biological systems. Such structural attributes are particularly advantageous in the design of small-molecule inhibitors targeting various therapeutic pathways.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic profiles. The difluoro and trifluoromethyl groups in this compound contribute to its metabolic stability by resisting hydrolysis and oxidation, which are common degradation pathways for many pharmaceuticals. Additionally, these fluorine atoms can improve binding interactions with biological targets by increasing electron density and hydrophobicity. This makes 1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine a promising candidate for further investigation in the development of novel therapeutic agents.

Current research in medicinal chemistry has highlighted the importance of fluorinated amine derivatives in drug discovery. The amine functional group in this compound not only serves as a key pharmacophore but also allows for further derivatization to enhance its biological activity. Studies have demonstrated that amine-containing compounds can exhibit potent effects on enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The unique combination of structural features in 1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine positions it as a versatile scaffold for designing next-generation drugs.

One of the most compelling aspects of this compound is its potential application in oncology research. Fluorinated compounds have shown promise as anticancer agents due to their ability to interfere with key signaling pathways involved in tumor growth and survival. The presence of both difluoro and trifluoromethyl groups enhances its interaction with biological targets, making it an attractive candidate for developing targeted therapies. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes overexpressed in cancer cells, offering a new avenue for cancer treatment.

Furthermore, the structural motif of 1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine has implications beyond oncology. Researchers are exploring its potential as a precursor for developing treatments against neurological disorders such as Alzheimer's disease and Parkinson's disease. The amine group can be modified to interact with neurotransmitter receptors or enzymes implicated in these conditions, while the fluorinated substituents improve pharmacokinetic properties essential for central nervous system drug delivery.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in modern pharmaceutical chemistry. Advanced synthetic methodologies are employed to introduce the necessary fluorine atoms while maintaining high selectivity and yield. Techniques such as cross-coupling reactions, fluorination protocols, and protective group strategies are integral to achieving the desired molecular architecture. These synthetic approaches not only underscore the technical prowess required but also demonstrate the compound's complexity and potential value.

As research continues to evolve, the applications of compounds like 1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine are expected to expand into new therapeutic areas. The flexibility offered by its molecular framework allows for extensive modifications without compromising core pharmacological properties. This adaptability is crucial for addressing diverse biological targets and developing drugs with improved efficacy and safety profiles.

In conclusion, 1,1-Difluoro-3-[2-(trifluoromethyl)phenyl]propan-2-amine, identified by CAS No. 1879492-17-7, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of both difluoro and trifluoromethyl substituents enhances its metabolic stability and binding affinity, making it a valuable candidate for drug development across multiple therapeutic areas. Continued research into this compound is expected to yield novel treatments that address unmet medical needs.